Cas no 1105206-06-1 (N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(4-chlorophenoxy)acetamide)

• Product Name: N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(4-chlorophenoxy)acetamide
• CAS No: 1105206-06-1
• MF: C₂₀H₁₅ClN₂O₄
• MW: 382.797104120255
• CID: 6305693
• PubChem ID: 30608203
• Update Time: 2025-05-21

N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(4-chlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(4-chlorophenoxy)acetamide
• AKOS024652084
• N-[[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl]-2-(4-chlorophenoxy)acetamide
• 1105206-06-1
• N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-(4-chlorophenoxy)acetamide
• F2493-1724
• N-((5-(benzofuran-2-yl)isoxazol-3-yl)methyl)-2-(4-chlorophenoxy)acetamide

• Inchi： 1S/C20H15ClN2O4/c21-14-5-7-16(8-6-14)25-12-20(24)22-11-15-10-19(27-23-15)18-9-13-3-1-2-4-17(13)26-18/h1-10H,11-12H2,(H,22,24)
• InChI Key： YKSCYAGBQWTWRE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC1C=C(C2=CC3C=CC=CC=3O2)ON=1)=O

Computed Properties

• Exact Mass: 382.0720347g/mol
• Monoisotopic Mass: 382.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(4-chlorophenoxy)acetamide

Introduction to N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(4-chlorophenoxy)acetamide (CAS No. 1105206-06-1)

N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(4-chlorophenoxy)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1105206-06-1, belongs to a class of molecules that exhibit promising properties in various therapeutic applications. The presence of a benzofuran moiety and an oxazole ring in its structure suggests a rich chemical diversity that can be exploited for drug design and development.

The molecular structure of N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(4-chlorophenoxy)acetamide is characterized by a central oxazole ring substituted with a benzofuran group at the 5-position. This arrangement creates a conformationally flexible scaffold that can interact with biological targets in multiple ways. The 4-chlorophenoxy group at the acetamide position further enhances the compound's potential for binding to specific receptors or enzymes, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies suggest that N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(4-chlorophenoxy)acetamide may exhibit inhibitory effects on certain kinases and other enzymes implicated in inflammatory and metabolic diseases. These findings are particularly intriguing given the growing interest in developing small-molecule inhibitors as therapeutic agents.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The benzofuran moiety is typically introduced through cross-coupling reactions, while the oxazole ring is formed via intramolecular cyclization of appropriate precursors. The 4-chlorophenoxyacetamide moiety is incorporated through nucleophilic substitution or other suitable methods. The precise synthetic route can vary depending on the desired purity and scale of production, but all methods must adhere to stringent quality control measures to ensure the final product meets the required specifications.

In vitro studies have begun to unravel the pharmacological profile of N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(4-chlorophenoxy)acetamide. Initial results indicate that this compound demonstrates moderate activity against several target proteins, with particular promise in inhibiting pathways associated with cancer cell proliferation. The benzofuran and oxazole groups appear to play crucial roles in modulating these interactions, potentially through allosteric binding or direct enzyme inhibition.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Researchers are exploring its efficacy in treating neurological disorders, where modulation of kinase activity has shown promise in preclinical models. Additionally, its structural features make it a candidate for addressing metabolic diseases by targeting enzymes involved in glucose and lipid metabolism. The 4-chlorophenoxy group may contribute to enhanced solubility and bioavailability, which are critical factors for drug development.

As our understanding of molecular interactions continues to evolve, so does our ability to design more effective drugs. N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(4-chlorophenoxy)acetamide exemplifies how structural complexity can be leveraged to create compounds with tailored biological activities. Future research will focus on optimizing its pharmacokinetic properties and evaluating its safety profile in animal models before progressing to human clinical trials.

The development of new pharmaceuticals is a collaborative effort involving chemists, biologists, pharmacologists, and clinicians. Each step from discovery to market approval requires meticulous planning and execution. The case of N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(4-chlorophenoxy)acetamide highlights the importance of interdisciplinary approaches in modern drug discovery. By integrating knowledge from various scientific disciplines, researchers can accelerate the development of novel therapeutics that address unmet medical needs.

In conclusion, N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylylmethyl}-2-(4-chlorophenoxy)acetamide (CAS No. 1105206-06-1) represents a promising candidate for further pharmaceutical exploration. Its unique structural features and preliminary biological activities make it an attractive molecule for drug design. As research progresses, this compound has the potential to contribute significantly to the treatment of various diseases by targeting key biological pathways with high specificity.